molecular formula C6H6N4O B569741 4(1H)-Pteridinone, 5,8-dihydro- (9CI) CAS No. 119018-17-6

4(1H)-Pteridinone, 5,8-dihydro- (9CI)

Cat. No.: B569741
CAS No.: 119018-17-6
M. Wt: 150.141
InChI Key: RTXWGTSLXWVUFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4(1H)-Pteridinone, 5,8-dihydro- (9CI) (CAS: 119018-17-6) is a partially saturated pteridine derivative with the molecular formula C₆H₆N₄O and a molar mass of 150.14 g/mol . Its structure features a bicyclic pteridine core with two double bonds reduced (positions 5,8), resulting in a dihydro configuration. The 9CI nomenclature reflects historical naming conventions, which prioritized specific tautomeric forms and substituent numbering . This compound serves as a foundational structure for synthesizing biologically active pteridine derivatives, such as coenzymes and enzyme inhibitors.

Properties

CAS No.

119018-17-6

Molecular Formula

C6H6N4O

Molecular Weight

150.141

IUPAC Name

5,8-dihydro-1H-pteridin-4-one

InChI

InChI=1S/C6H6N4O/c11-6-4-5(9-3-10-6)8-2-1-7-4/h1-3,7H,(H2,8,9,10,11)

InChI Key

RTXWGTSLXWVUFM-UHFFFAOYSA-N

SMILES

C1=CNC2=C(N1)C(=O)N=CN2

Synonyms

4(1H)-Pteridinone, 5,8-dihydro- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4(1H)-Pteridinone, 5,8-dihydro- (9CI) and related compounds:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Substituents/Saturation Key Differences
4(1H)-Pteridinone, 5,8-dihydro- (9CI) 119018-17-6 C₆H₆N₄O 150.14 5,8-dihydro Baseline compound; minimal substitution, moderate saturation.
4(3H)-Pteridinone,2-amino-7,8-dihydro-7-hydroxy- 83972-85-4 C₆H₇N₅O₂ 181.15 2-amino, 7-hydroxy, 7,8-dihydro Additional amino and hydroxy groups enhance polarity and hydrogen-bonding capacity .
4(1H)-Pteridinone, 2-amino-5,6,7,8-tetrahydro-6-(hydroxymethyl)- 31969-10-5 C₇H₁₁N₅O₂ 197.19 2-amino, 6-(hydroxymethyl), 5,6,7,8-tetrahydro Extensive saturation (tetrahydro) increases flexibility; hydroxymethyl adds hydrophilicity .
7,8-Dihydro-L-biopterin 13392-23-9 C₉H₁₅N₅O₄ 257.25 2-amino, 6-(1,2,3,4-tetrahydroxybutyl), 7,8-dihydro Complex substituents (tetrahydroxybutyl) confer biological relevance (e.g., redox cofactor activity) .
4(1H)-Pteridinone, 2,7-diamino-6-phenyl- 19375-89-4 C₁₁H₁₀N₆O 242.24 2,7-diamino, 6-phenyl Phenyl group increases hydrophobicity; diamino groups enhance basicity .
4(1H)-Pteridinone,2-amino-7-methyl- 13040-58-9 C₇H₇N₅O 177.17 2-amino, 7-methyl Methyl group introduces steric hindrance and lipophilicity .

Structural and Functional Analysis

Saturation Levels :

  • The target compound (5,8-dihydro ) has partial saturation, retaining aromaticity in parts of the ring. In contrast, 5,6,7,8-tetrahydro derivatives (e.g., CAS 31969-10-5) lose aromaticity entirely, increasing conformational flexibility and reducing reactivity toward electrophilic substitution .
  • 7,8-Dihydro-L-biopterin (CAS 13392-23-9) shares the 7,8-dihydro configuration but includes a hydroxylated side chain critical for binding to enzymes like nitric oxide synthase .

Substituent Effects: Amino Groups: Compounds like 2-amino-7,8-dihydro-7-hydroxy- (CAS 83972-85-4) and 2,7-diamino-6-phenyl- (CAS 19375-89-4) exhibit enhanced hydrogen-bonding and solubility compared to the unsubstituted target compound . Hydroxy/Methyl Groups: Hydroxy groups (e.g., CAS 83972-85-4) increase polarity, while methyl groups (e.g., CAS 13040-58-9) enhance lipophilicity, influencing membrane permeability .

Biological Relevance :

  • 7,8-Dihydro-L-biopterin is a key cofactor in neurotransmitter synthesis, highlighting how substituents dictate biological function .
  • The 6-phenyl derivative (CAS 19375-89-4) may serve as a scaffold for kinase inhibitors due to its planar aromatic system and hydrophobic interactions .

Nomenclature Considerations

The 9CI system (used in the target compound’s name) differs from post-2006 CAS nomenclature rules. For example:

  • 6(5H)-Pteridinone, 1,7-dihydro- (9CI) was renamed 6(5H)-Pteridinone, 7,8-dihydro- under current rules, reflecting structural priority over tautomeric forms . This impacts cross-referencing and database searches.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.